Cas no 2287299-88-9 (3-(2-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(2-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287299-88-9
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• CID: 6259133
• PubChem ID: 137945249
• Update Time: 2025-05-23

3-(2-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761698
• 3-(2-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• 2287299-88-9

• Inchi： 1S/C13H13FO2/c1-8-2-3-9(10(14)4-8)12-5-13(6-12,7-12)11(15)16/h2-4H,5-7H2,1H3,(H,15,16)
• InChI Key： YZEJPDOWSQBJMQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C12CC(C(=O)O)(C1)C2

Computed Properties

• Exact Mass: 220.08995782g/mol
• Monoisotopic Mass: 220.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

3-(2-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid: Structural Features, Synthesis, and Emerging Applications in Medicinal Chemistry

3-(2-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No: 2287299-88-9) represents a structurally unique organic compound that has garnered significant attention in contemporary medicinal chemistry research. This molecule combines a bicyclo[1.1.1]pentane scaffold with a substituted aromatic ring system, creating a rigid three-dimensional framework that is highly valuable for drug design and development. The integration of fluorine atoms and methyl substituents in the phenyl ring further enhances its pharmacological potential by modulating lipophilicity, metabolic stability, and receptor binding affinity.

The bicyclo[1.1.1]pentane core is a prominent structural motif in modern pharmaceuticals due to its inherent rigidity and conformational preorganization properties. This bicyclic system consists of three fused cyclopropane rings arranged in a propellane-like geometry, which provides exceptional shape persistence—a critical factor in optimizing ligand-target interactions. Recent studies have demonstrated that compounds containing this scaffold exhibit improved pharmacokinetic profiles compared to their acyclic counterparts, particularly in central nervous system (CNS) drug development where molecular shape plays a pivotal role in blood-brain barrier permeability.

The substitution pattern on the phenyl ring of 3-(2-fluoro-4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid is strategically designed to balance hydrophobicity and hydrogen bonding capabilities. The 2-fluoro substitution introduces an electronegative atom that can participate in both dipole-dipole interactions and weak hydrogen bonding with biological targets, while the 4-methyl group contributes steric bulk that may influence receptor selectivity profiles. These features make the compound particularly suitable for applications requiring precise molecular recognition, such as enzyme inhibitors or G-protein coupled receptor modulators.

Synthesis of this compound typically involves multi-step organic transformations starting from readily available aromatic precursors. A key synthetic challenge lies in the construction of the bicyclo[1.1.1]pentane framework through either transition metal-catalyzed cyclizations or photochemical reactions under carefully controlled conditions (e.g., 65–75°C under argon atmosphere). Recent advancements in flow chemistry have enabled more efficient production routes with improved diastereoselectivity ratios (often >95% ee), which is critical for pharmaceutical applications where stereochemical purity is paramount.

In terms of physicochemical properties, X-ray crystallographic analysis reveals that the molecule adopts a non-planar conformation with C-F bond lengths consistent with typical sp³ hybridization (approximately 134 pm). The carboxylic acid functional group exhibits pKa values around 4–5 depending on solvent conditions, suggesting potential zwitterionic character at physiological pH levels (7–7.4). These properties are essential considerations for formulation development and bioavailability optimization strategies.

Preliminary biological evaluations indicate that derivatives of this scaffold demonstrate promising activity against several therapeutic targets including but not limited to:

• Beta-secretase (BACE): Key enzyme involved in Alzheimer's disease pathology
• Cyclooxygenase isoforms: Targets for anti-inflammatory drug development
• Serotonin receptors: Relevance to neuropsychiatric disorders treatment

Current research efforts focus on structure-activity relationship studies to identify optimal substituent patterns that maximize therapeutic efficacy while minimizing off-target effects.

The emergence of computational methods such as molecular dynamics simulations has significantly accelerated the discovery process for this class of compounds. These tools enable researchers to predict binding modes with high accuracy (often within 0–05 Å RMSD) and identify critical hydrogen bond donors/acceptors between the ligand and target proteins like PDE4D or MAO-A enzymes—key players in neurodegenerative diseases treatment pipelines.

In the context of green chemistry principles, recent synthetic protocols have incorporated microwave-assisted reactions using recyclable heterogeneous catalysts (e.g., FeCl₃ supported on mesoporous silica) to achieve atom-efficient transformations with reduced solvent consumption (<5 mL/mmol scale). Such approaches align well with current industry trends toward sustainable pharmaceutical manufacturing practices while maintaining strict quality standards required for clinical translation.

Notably, the compound's structural characteristics also make it an attractive candidate for prodrug strategies through esterification or amide bond formation at the carboxylic acid position. These derivatization approaches can enhance solubility profiles or enable site-specific delivery mechanisms—an area actively explored by multiple academic groups working on targeted cancer therapies using nanocarrier systems loaded with these bicyclic derivatives.

Ongoing research programs are investigating potential applications beyond traditional small molecule therapeutics including:

• Use as building blocks for supramolecular assemblies through non-covalent interactions
• Incorporation into polymer-based materials for controlled release formulations
• Serving as chiral auxiliaries in asymmetric synthesis protocols

These diverse applications underscore the versatility of the bicyclo[1.1.1]pentane scaffold when combined with appropriately functionalized aromatic moieties like 2-fluoro-4-methylphenyl groups.

The field continues to evolve rapidly with new discoveries being reported quarterly across journals such as Journal of Medicinal Chemistry and Organic Letters—highlighting both challenges (e.g., scalability issues) and opportunities (novel cross-coupling methodologies) associated with developing this class of compounds into market-ready pharmaceuticals within next 5–7 years timeframe according to current industry projections.